Cas no 1178958-75-2 (5-(3-Fluorophenyl)-2-fluorobenzoic acid)

• Product Name: 5-(3-Fluorophenyl)-2-fluorobenzoic acid
• CAS No: 1178958-75-2
• MF: C₁₃H₈F₂O₂
• MW: 234.198230743408
• MDL: MFCD12859261
• CID: 1038979
• PubChem ID: 46312332
• Update Time: 2025-05-23

5-(3-Fluorophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3',4-Difluoro-[1,1'-biphenyl]-3-carboxylic acid
• 2-fluoro-5-(3-fluorophenyl)benzoic acid
• 2-fuoro-5-(3-fluorophenyl)benzoic acid
• 5-(3-FLUOROPHENYL)-2-FLUOROBENZOIC ACID
• ACMC-2099vb
• AK-98555
• ANW-17061
• CTK8A9337
• SureCN2160051
• SCHEMBL2160051
• 3',4-Difluoro-[1,1'-biphenyl]-3-carboxylicacid
• BS-25437
• AKOS005821123
• ZOGPLQJNFXNZKX-UHFFFAOYSA-N
• DTXSID70673366
• 3',4-Difluoro[1,1'-biphenyl]-3-carboxylic acid
• MFCD12859261
• fluoro-5-(3-fluorophenyl) benzoic acid
• 1178958-75-2
• 5-(3-Fluorophenyl)-2-fluorobenzoic acid

• MDL： MFCD12859261
• Inchi： 1S/C13H8F2O2/c14-10-3-1-2-8(6-10)9-4-5-12(15)11(7-9)13(16)17/h1-7H,(H,16,17)
• InChI Key： ZOGPLQJNFXNZKX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 234.04900
• Monoisotopic Mass: 234.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.33000

5-(3-Fluorophenyl)-2-fluorobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(3-Fluorophenyl)-2-fluorobenzoic acid

Comprehensive Overview of 5-(3-Fluorophenyl)-2-fluorobenzoic acid (CAS No. 1178958-75-2)

5-(3-Fluorophenyl)-2-fluorobenzoic acid (CAS No. 1178958-75-2) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its dual fluorine substitutions, exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies in precision medicine.

The structural motif of 5-(3-Fluorophenyl)-2-fluorobenzoic acid features a benzoic acid core with fluorine atoms at strategic positions, enhancing its metabolic stability and binding affinity. This aligns with current trends in medicinal chemistry, where fluorine incorporation is leveraged to optimize pharmacokinetic profiles. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. Such applications resonate with frequent searches like "fluorinated drug candidates 2024" and "benzoic acid derivatives in medicine."

From a synthetic perspective, CAS No. 1178958-75-2 is often synthesized via palladium-catalyzed cross-coupling reactions, a method widely discussed in organic chemistry forums. Its purity and stability under varying pH conditions make it suitable for high-throughput screening (HTS) platforms, addressing the industry's need for reliable screening compounds. Environmental scientists also investigate its degradation pathways, responding to queries about "fluorinated compound biodegradability"—a trending concern in green chemistry.

In material science, this compound's crystallographic properties are studied for designing liquid crystal displays (LCDs) and organic semiconductors. Its ability to form hydrogen-bonded networks is pivotal for developing self-assembling materials, a subject frequently searched as "smart materials 2024." Analytical techniques like NMR and HPLC-MS are critical for characterizing its purity, reflecting common laboratory search terms such as "HPLC methods for fluorinated aromatics."

Regulatory agencies classify 5-(3-Fluorophenyl)-2-fluorobenzoic acid as non-hazardous under standard handling conditions, though proper personal protective equipment (PPE) is recommended. This safety profile supports its adoption in academic and industrial labs, coinciding with searches for "safe fluorochemical handling protocols." Future research may explore its enantioselective synthesis, tapping into the rising interest in chiral building blocks for asymmetric catalysis.

In summary, 5-(3-Fluorophenyl)-2-fluorobenzoic acid (CAS No. 1178958-75-2) bridges multiple disciplines—from drug design to advanced materials. Its versatility and alignment with cutting-edge scientific inquiries ensure its relevance in ongoing and future innovations, making it a compound of enduring interest to researchers and manufacturers alike.